Cas no 78647-11-7 (3-Cyclohexene-1-carboxylic acid, 6-formyl-, methyl ester, trans-)

• Product Name: 3-Cyclohexene-1-carboxylic acid, 6-formyl-, methyl ester, trans-
• CAS No: 78647-11-7
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 534178
• PubChem ID: 71403031
• Update Time: 2025-04-19

3-Cyclohexene-1-carboxylic acid, 6-formyl-, methyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylic acid, 6-formyl-, methyl ester, trans-
• methyl (1R,6R)-6-formylcyclohex-3-ene-1-carboxylate
• 78647-11-7
• DTXSID90823967
• SCHEMBL6085259

• Inchi： 1S/C9H12O3/c1-12-9(11)8-5-3-2-4-7(8)6-10/h2-3,6-8H,4-5H2,1H3/t7-,8+/m0/s1
• InChI Key： UVOUQDFBZQZUQN-JGVFFNPUSA-N
• SMILES： O(C)C([C@@H]1CC=CC[C@H]1C=O)=O

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.4Ų